Bromo 2-Deoxy-2-N-phthalimido-3,4,6-tri-O-acetyl-α,β-D-glucopyranoside
Bromo 2-Deoxy-2-N-phthalimido-3,4,6-tri-O-acetyl-α,β-D-glucopyranoside
Brand Name:
Vulcanchem
CAS No.:
70831-94-6
VCID:
VC0043487
InChI:
InChI=1S/C20H20BrNO9/c1-9(23)28-8-14-16(29-10(2)24)17(30-11(3)25)15(18(21)31-14)22-19(26)12-6-4-5-7-13(12)20(22)27/h4-7,14-18H,8H2,1-3H3/t14-,15-,16-,17-,18?/m1/s1
SMILES:
CC(=O)OCC1C(C(C(C(O1)Br)N2C(=O)C3=CC=CC=C3C2=O)OC(=O)C)OC(=O)C
Molecular Formula:
C20H20BrNO9
Molecular Weight:
498.3 g/mol
Bromo 2-Deoxy-2-N-phthalimido-3,4,6-tri-O-acetyl-α,β-D-glucopyranoside
CAS No.: 70831-94-6
Reference Standards
VCID: VC0043487
Molecular Formula: C20H20BrNO9
Molecular Weight: 498.3 g/mol
| CAS No. | 70831-94-6 |
|---|---|
| Product Name | Bromo 2-Deoxy-2-N-phthalimido-3,4,6-tri-O-acetyl-α,β-D-glucopyranoside |
| Molecular Formula | C20H20BrNO9 |
| Molecular Weight | 498.3 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-3,4-diacetyloxy-6-bromo-5-(1,3-dioxoisoindol-2-yl)oxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C20H20BrNO9/c1-9(23)28-8-14-16(29-10(2)24)17(30-11(3)25)15(18(21)31-14)22-19(26)12-6-4-5-7-13(12)20(22)27/h4-7,14-18H,8H2,1-3H3/t14-,15-,16-,17-,18?/m1/s1 |
| Standard InChIKey | GRDUQQNEXMJRRS-XNIMBYMISA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H](C(O1)Br)N2C(=O)C3=CC=CC=C3C2=O)OC(=O)C)OC(=O)C |
| SMILES | CC(=O)OCC1C(C(C(C(O1)Br)N2C(=O)C3=CC=CC=C3C2=O)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)Br)N2C(=O)C3=CC=CC=C3C2=O)OC(=O)C)OC(=O)C |
| Synonyms | 2-Deoxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-D-glucopyranosyl Bromide 3,4,6-Triacetate; |
| PubChem Compound | 10696647 |
| Last Modified | Nov 11 2021 |
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